Cas no 1171031-80-3 (3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole)

• Product Name: 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole
• CAS No: 1171031-80-3
• MF: C₁₆H₁₀FN₃OS₂
• MW: 343.398503780365
• CID: 5389376
• Update Time: 2025-08-05

3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]-1,2,4-oxadiazole
• 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

• Inchi： 1S/C16H10FN3OS2/c17-11-5-3-10(4-6-11)16-19-14(21-20-16)8-15-18-12(9-23-15)13-2-1-7-22-13/h1-7,9H,8H2
• InChI Key： NLMSZTYOZKZAMX-UHFFFAOYSA-N
• SMILES： O1C(CC2=NC(C3SC=CC=3)=CS2)=NC(C2=CC=C(F)C=C2)=N1

Additional information on 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

Professional Introduction to Compound with CAS No. 1171031-80-3 and Product Name: 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

The compound with the CAS number 1171031-80-3 and the product name 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a fluorophenyl moiety and a thiophen-2-yl substituent, contributes to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,2,4-oxadiazole scaffolds in the design of novel therapeutic agents. These oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole incorporates a thiazole ring, which is known for its role in enhancing the pharmacological efficacy of various compounds. The integration of these heterocyclic systems not only improves the molecular stability but also modulates the interactions with biological targets.

The fluorophenyl group in the molecule is particularly noteworthy due to its ability to influence both the electronic properties and metabolic stability of pharmaceutical compounds. Fluoro-substituted aromatic rings are frequently employed in drug design to improve lipophilicity, reduce metabolic clearance, and enhance binding affinity to biological receptors. In the context of 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole, the fluorine atom may play a crucial role in optimizing its pharmacokinetic profile and therapeutic potential.

Moreover, the thiophen-2-yl substituent contributes to the molecule's complexity and functionality. Thiophene derivatives are well-documented for their diverse biological activities and have been extensively studied for their applications in pharmaceuticals. The incorporation of a thiophene ring into the 1,3-thiazol moiety creates a multifaceted structure that can interact with various biological pathways. This feature makes 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole a promising candidate for further investigation in drug discovery.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying novel bioactive compounds. The structural features of 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole make it an attractive subject for computational studies aimed at elucidating its interaction mechanisms with biological targets. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the binding affinities and mode of action of this compound. These studies not only enhance our understanding of its pharmacological properties but also guide the optimization of its structure for improved efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings often presents synthetic challenges due to their reactivity and sensitivity to environmental factors. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecules like 3-(4-fluorophenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yll)methyl}-1,2,4 oxadiazole. These improvements have significantly streamlined the process of developing novel fluorinated pharmaceuticals.

From a medicinal chemistry perspective, 3-(4-fluorophenyl)-5-{[ 4 - ( thi o ph en - 2 - yl ) - 1 , 3 - thia z ol - 2 - yl ] m e t h y l } - 1 , 2 , 4 - o x adia z ole exhibits potential as an intermediate in the synthesis of more complex drug candidates. Its unique structural features provide a platform for further functionalization and derivatization to explore new therapeutic avenues. For instance, thia z ol e derivatives have shown promise in treating various diseases by modulating specific biological pathways. The combination of these heterocyclic systems with other functional groups may lead to innovative treatments for conditions such as cancer, neurodegenerative disorders, and infectious diseases.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease progression. Additionally, its ability to cross cell membranes efficiently suggests that it could be developed into an oral therapeutic agent. These findings are particularly exciting given the growing demand for targeted therapies that offer high efficacy with minimal side effects.

In conclusion, 1171031 -80 -3 and its corresponding product name, 3 -( 4 - fluoro phen yl ) - 5 - { [ 4 - ( thi o ph en - 2 - yl ) - 1 , 3 - thia z ol - 2 - yl ] m e t h y l } - 1 , 2 , 4 ox adia z ole represent a significant advancement in pharmaceutical chemistry. The complex interplay between its structural components—such as the *fluorophenyl* group,* thiaphene ring,*and* *thia z ol* moiety—makes it a versatile molecule with potential applications across multiple therapeutic areas.* Further research is warranted to fully explore its pharmacological properties,* optimize its synthesis,*and develop novel drug candidates based on this promising scaffold.